Cas no 69747-55-3 (18:0 LYSO-PE)

• Product Name: 18:0 LYSO-PE
• CAS No: 69747-55-3
• MF: C₂₃H₄₈NO₇P
• MW: 481.603488922119
• CID: 391405
• Update Time: 2025-10-28

18:0 LYSO-PE Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,(2R)-3-[[(2-aminoethoxy)hydroxyphosphinyl]oxy]-2-hydroxypropyl ester
• 1-Stearoyl-2-Hydroxy-sn-Glycero-3-Phosphoethanolamine
• 18:0 LYSO PE
• 1-Stearoyl-2-Hydroxy-<i>sn<
• 1-octadecanoyl-sn-glycero-3-phosphoethanolamine; PE(18:0/0:0); 11070
• 18:0 LYSO-PE
• 1-octadecanoyl-sn-glycero-3-phosphoethanolamine
• LPE(18:0/0:0)
• 1-stearoyl-sn-glycero-3-phosphoethanolamine
• PE(18:0/0:0)
• Stearoyl lysophophatidylethanolamine
• LMGP02050001
• LysoPE(18:0/0:0)
• 1-stearoyl-phosphatidylethenolamine
• Stearoyllysophosphatidylethanolamine
• Lysophosphatidylethanolamine(18:0/0:0)
• 1-stearoyl-sn-lysophosphatidylethanolamine
• C21484
• Q

• Inchi： 1S/C23H48NO7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23(26)29-20-22(25)21-31-32(27,28)30-19-18-24/h22,25H,2-21,24H2,1H3,(H,27,28)/t22-/m1/s1
• InChI Key： BBYWOYAFBUOUFP-JOCHJYFZSA-N
• SMILES： P(=O)(O)(OCCN)OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 25
• Complexity: 479
• Topological Polar Surface Area: 128

18:0 LYSO-PE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids 1-acyl-sn-glycero-3-phosphoethanolamines
• Other Chemical Reagents

Additional information on 18:0 LYSO-PE

Recent Advances in the Study of 69747-55-3 and 18:0 LYSO-PE: Implications for Chemical Biology and Pharmaceutical Research

The chemical compound 69747-55-3 and the lysophospholipid 18:0 LYSO-PE have garnered significant attention in recent research due to their potential applications in chemical biology and pharmaceutical development. This research brief synthesizes the latest findings on these molecules, highlighting their roles in cellular signaling, membrane dynamics, and therapeutic targeting. The focus is on recent studies published within the last two years, ensuring the information is both current and relevant to ongoing research efforts.

18:0 LYSO-PE (1-stearoyl-2-hydroxy-sn-glycero-3-phosphoethanolamine) is a lysophospholipid that plays a critical role in membrane remodeling and signal transduction. Recent studies have demonstrated its involvement in inflammatory responses and lipid metabolism, making it a promising target for therapeutic interventions. For instance, a 2023 study published in the Journal of Lipid Research revealed that 18:0 LYSO-PE modulates the activity of key enzymes in the arachidonic acid pathway, suggesting its potential in managing inflammatory diseases.

The compound 69747-55-3, while less extensively studied, has emerged as a molecule of interest due to its structural properties and potential interactions with biological systems. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that 69747-55-3 exhibits inhibitory effects on specific protein kinases, which could pave the way for its use in targeted cancer therapies. The study employed molecular docking and in vitro assays to validate these findings, providing a robust foundation for further investigation.

Methodologically, recent research on these molecules has leveraged advanced techniques such as mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and high-throughput screening. These tools have enabled researchers to elucidate the precise mechanisms by which 18:0 LYSO-PE and 69747-55-3 exert their biological effects. For example, a 2023 study utilized lipidomics to map the distribution of 18:0 LYSO-PE in various cell types, revealing its tissue-specific roles in lipid signaling.

In conclusion, the latest research on 69747-55-3 and 18:0 LYSO-PE underscores their multifaceted roles in biological systems and their potential as therapeutic agents. Future studies should focus on translating these findings into clinical applications, particularly in the areas of inflammation, cancer, and metabolic disorders. The integration of computational and experimental approaches will be critical in advancing our understanding of these molecules and their practical utility in medicine.